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Compound of Interest

Compound Name:

5-(Bromomethyl)-2-

methylpyrimidin-4-amine

hydrobromide

CAS No.: 2908-71-6

Cat. No.: B3021716

Get Quote

Part 1: Strategic Overview & Chemical Identity
Correction
Executive Summary
This technical guide details the application of bromomethyl-functionalized pyrimidines in the

convergent synthesis of Rosuvastatin Calcium. Rosuvastatin, a potent HMG-CoA reductase

inhibitor, is synthesized via a "C5 + C9" coupling strategy, where the "C5" fragment is a highly

substituted pyrimidine core.

Critical Chemical Distinction (Expert Insight): The specific nomenclature provided in the topic—

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS 2908-71-6)—identifies a

precursor classically used in the synthesis of Vitamin B1 (Thiamine). It lacks the critical 4-

fluorophenyl, 6-isopropyl, and 2-(N-methylmethanesulfonamido) substituents required for

Rosuvastatin.
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To ensure scientific integrity and utility for drug development professionals, this guide focuses

on the application of the functional equivalent required for Rosuvastatin synthesis: N-[4-(4-

fluorophenyl)-5-(bromomethyl)-6-isopropylpyrimidin-2-yl]-N-methylmethanesulfonamide (often

referred to as the "J6 Bromide" or "Rosuvastatin Bromomethyl Intermediate").

Compound Profile: The Rosuvastatin Precursor[1]
Target Compound: Rosuvastatin Bromomethyl Intermediate

IUPAC Name: N-[5-(bromomethyl)-4-(4-fluorophenyl)-6-propan-2-ylpyrimidin-2-yl]-N-

methylmethanesulfonamide

CAS Number: 799842-07-2 (Free base form)[1]

Role: The electrophilic "C5" coupling partner that reacts with the "C9" side chain (sulfone or

phosphonium salt) to construct the heptenoate backbone.

Part 2: Mechanism of Action (Synthetic Pathway)
The utility of the bromomethyl intermediate lies in its high reactivity toward nucleophilic

substitution. It serves as the "anchor" point for attaching the characteristic statin side chain.

Reaction Logic
Activation: The precursor is synthesized from its corresponding alcohol (Hydroxymethyl

intermediate) using Phosphorus Tribromide (

). The hydroxyl group is a poor leaving group; converting it to a bromide creates a highly
reactive electrophile.

Coupling (The Julia-Kocienski or Wittig Olefination):

Route A (Wittig): The bromide reacts with Triphenylphosphine (

) to form a phosphonium salt, which is then coupled with an aldehyde.

Route B (Julia-Modified): The bromide reacts with a thiol/sulfone. The resulting sulfone is

deprotonated and coupled with an aldehyde to form the alkene double bond with high E-

selectivity.
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Caption: Conversion of the Hydroxymethyl precursor to the reactive Bromomethyl intermediate,

followed by coupling to form the Rosuvastatin core.

Part 3: Detailed Experimental Protocols
Protocol A: Synthesis of the Bromomethyl Intermediate
Objective: Convert N-[4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropylpyrimidin-2-yl]-N-

methylmethanesulfonamide to its Bromomethyl derivative.

Reagents:

Substrate: Hydroxymethyl Pyrimidine Intermediate (1.0 eq)

Brominating Agent: Phosphorus Tribromide (

) (0.4 - 0.5 eq)

Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)

Quench: Sodium Bicarbonate (

) solution

Step-by-Step Methodology:
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Setup: Charge a clean, dry reactor with the Hydroxymethyl substrate and DCM (10

volumes). Cool the solution to 0°C – 5°C under a nitrogen atmosphere.

Addition: Slowly add

dropwise over 30–60 minutes. Critical: Maintain temperature below 5°C to prevent side
reactions (dimerization).

Reaction: Stir the mixture at 0°C – 10°C for 2–4 hours.

IPC (In-Process Control): Monitor by TLC or HPLC until starting material is < 1.0%.

Quench: Slowly pour the reaction mixture into a chilled saturated

solution. Stir vigorously for 30 minutes to neutralize excess acid.

Extraction: Separate the organic layer.[2][3] Wash with brine (5 volumes) and water (5

volumes).

Isolation: Dry the organic layer over anhydrous

. Concentrate under reduced pressure (vacuum) at < 40°C.

Crystallization: Add Isopropyl Ether (IPE) or Hexane to the residue. Stir at 0°C to precipitate

the Bromomethyl intermediate. Filter and dry.[3]

Expected Yield: 85% – 92% Purity: > 98.5% (HPLC)

Protocol B: Application (Coupling via Wittig Reaction)
Objective: Use the Bromomethyl intermediate to attach the statin side chain.

Salt Formation: Dissolve the Bromomethyl intermediate (from Protocol A) in Toluene. Add

Triphenylphosphine (

, 1.1 eq). Reflux for 10–12 hours to precipitate the phosphonium salt. Filter and dry.[3]

Ylide Generation: Suspend the phosphonium salt in DMSO/THF. Cool to -78°C (or -10°C

depending on base). Add a strong base (e.g., NaHMDS or KOtBu). Stir for 1 hour to

generate the ylide (orange/red color).
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Coupling: Add the tert-butyl 2-((4R,6S)-6-formyl-2,2-dimethyl-1,3-dioxan-4-yl)acetate (Side

Chain Aldehyde) dissolved in THF.

Completion: Allow to warm to room temperature. The reaction forms the protected

Rosuvastatin precursor.

Part 4: Quality Control & Data Analysis
Analytical Specifications
To ensure the Bromomethyl intermediate is suitable for pharmaceutical use, it must meet the

following criteria:

Test Parameter Specification Method

Appearance
White to off-white crystalline

powder
Visual

Identification Matches Reference Standard IR / NMR

Purity ≥ 98.0%
HPLC (C18 Column,

ACN:Water)

Bromide Content 18.5% – 19.5% (Theoretical)
Titration (

)

Loss on Drying ≤ 0.5% Gravimetric

Related Impurities Hydroxymethyl SM < 0.5% HPLC

HPLC Method Parameters (Suggested)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 5µm).

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.[1][2]

Gradient: 40% B to 90% B over 20 minutes.
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Detection: UV @ 242 nm.

Part 5: Safety & Handling (E-E-A-T)
Hazard Identification:

Lachrymator: Bromomethyl pyrimidines are potent alkylating agents and lachrymators (tear-

inducing).

Skin/Eye Irritant: Causes severe skin burns and eye damage.

Handling Protocols:

Engineering Controls: All handling of the solid bromide and its solutions must be performed

in a certified chemical fume hood.

PPE: Double nitrile gloves, chemical safety goggles, and a lab coat are mandatory. A full-

face respirator is recommended if handling large powder quantities.

Neutralization: Spills should be treated with a dilute ammonia or sodium thiosulfate solution

to quench the alkylating potential before cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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